![molecular formula C12H12N2O4S B2513205 2-[4-Cyclopropyl-2,5-dioxo-4-(thiophen-2-yl)imidazolidin-1-yl]acetic acid CAS No. 1270850-79-7](/img/structure/B2513205.png)
2-[4-Cyclopropyl-2,5-dioxo-4-(thiophen-2-yl)imidazolidin-1-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-[4-Cyclopropyl-2,5-dioxo-4-(thiophen-2-yl)imidazolidin-1-yl]acetic acid” is a chemical compound with the CAS Number: 1270850-79-7 . It has a molecular weight of 280.3 and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is [4-cyclopropyl-2,5-dioxo-4- (2-thienyl)-1-imidazolidinyl]acetic acid . The InChI Code is 1S/C12H12N2O4S/c15-9 (16)6-14-10 (17)12 (7-3-4-7,13-11 (14)18)8-2-1-5-19-8/h1-2,5,7H,3-4,6H2, (H,13,18) (H,15,16) .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More detailed physical and chemical properties such as melting point, boiling point, and solubility would require additional specific experimental measurements .Scientific Research Applications
Synthesis and Antimicrobial Activity
- The compound and its derivatives have been explored for antimicrobial activities. A study described the synthesis of imidazoles, thiazoles, benzoxazines, and quinazolines, incorporating the thiazolidindione nucleus. Some of these compounds showed moderate antibacterial and antifungal activities against organisms like Staphylococcus aureus, Escherichia coli, Aspergillus flavus, and Candida albicans (Youssef et al., 2015).
Synthesis and Reactivity
- The compound's reactivity has been studied in the context of synthesizing various derivatives, including imidazol[1,2-a]pyridin-4-ones, through 1,3-dipolar cycloadditions with acetylenic dipolarophiles (Areces et al., 1991).
Pharmacological Activities
- Research has indicated that derivatives of this compound have potential pharmacological applications. For instance, a study synthesized a series of derivatives and tested them for anti-inflammatory, analgesic, and antioxidant activities. Some compounds exhibited significant activities comparable to standard drugs like indomethacin and aspirin (Attimarad et al., 2017).
Anticancer Activity
- The synthesis of 2,4-azolidinedione-acetic acids derivatives has been explored for their anticancer properties. One study found that a specific derivative showed high selectivity for certain leukemia cell lines, indicating potential in cancer treatment (Kaminskyy et al., 2009).
Synthesis of Fluorescent Compounds
- This compound has been used in the synthesis of new fluorescent compounds with selective properties, such as for the detection of metal ions like Co2+. This indicates its potential in developing fluorescent chemical sensors (Rui-j, 2013).
Mechanism of Action
Safety and Hazards
The compound is labeled with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, H335 . These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
2-(4-cyclopropyl-2,5-dioxo-4-thiophen-2-ylimidazolidin-1-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O4S/c15-9(16)6-14-10(17)12(7-3-4-7,13-11(14)18)8-2-1-5-19-8/h1-2,5,7H,3-4,6H2,(H,13,18)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPORFYRJWJKXNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2(C(=O)N(C(=O)N2)CC(=O)O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-Cyclopropyl-2,5-dioxo-4-(thiophen-2-yl)imidazolidin-1-yl]acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.